N-(4-bromophenyl)-2-[(4-methoxy-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide
Overview
Description
N-(4-bromophenyl)-2-[(4-methoxy-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.
Mechanism of Action
The mechanism of action of N-(4-bromophenyl)-2-[(4-methoxy-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide involves the inhibition of bacterial cell wall synthesis by targeting the enzyme MurB. This enzyme is responsible for the synthesis of peptidoglycan, which is an essential component of the bacterial cell wall. By inhibiting this enzyme, this compound prevents the formation of the bacterial cell wall, leading to bacterial death.
Biochemical and Physiological Effects:
This compound has been found to exhibit low toxicity and high selectivity towards bacterial cells. It has also been shown to possess good pharmacokinetic properties, including good oral bioavailability and a long half-life. Furthermore, it has been found to exhibit good stability in various biological fluids, making it an attractive candidate for further development as a potential antibacterial agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-bromophenyl)-2-[(4-methoxy-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide is its broad-spectrum antimicrobial activity. It has been shown to be effective against a wide range of gram-positive and gram-negative bacteria, as well as fungi. Furthermore, it exhibits low toxicity and high selectivity towards bacterial cells, making it a promising candidate for further development as a potential antibacterial agent.
However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in lab experiments. Furthermore, its mechanism of action is specific to bacterial cells, which limits its potential applications in the treatment of viral infections.
Future Directions
There are several future directions for research on N-(4-bromophenyl)-2-[(4-methoxy-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide. One potential direction is the development of new derivatives of this compound with improved solubility and pharmacokinetic properties. Another potential direction is the investigation of its potential applications in the treatment of other types of infections, such as fungal infections. Furthermore, research could also focus on the development of new formulations of this compound for different routes of administration, such as topical or inhalation. Overall, this compound has significant potential for further development as a potential antibacterial agent, and further research in this area is warranted.
Scientific Research Applications
N-(4-bromophenyl)-2-[(4-methoxy-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit significant antimicrobial activity against a wide range of gram-positive and gram-negative bacteria, as well as fungi. Furthermore, it has also been shown to possess antitumor and anti-inflammatory properties.
properties
IUPAC Name |
N-(4-bromophenyl)-2-[(4-methoxy-6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12BrN3O3S/c1-20-12-6-10(18)16-13(17-12)21-7-11(19)15-9-4-2-8(14)3-5-9/h2-6H,7H2,1H3,(H,15,19)(H,16,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHEJUFHIAVNFCJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=O)NC(=N1)SCC(=O)NC2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12BrN3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.